N-2,1,3-benzoxadiazol-4-yl-4-chlorobenzamide

• IUPAC Name: N-(2,1,3-benzoxadiazol-4-yl)-4-chlorobenzamide
• InChI: InChI=1S/C13H8ClN3O2/c14-9-6-4-8(5-7-9)13(18)15-10-2-1-3-11-12(10)17-19-16-11/h1-7H,(H,15,18)
• InChI Key: GNCVYLRTMOOUIE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NON=C2C(=C1)NC(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C13H8ClN3O2
• Molecular Weight: 273.67 g/mol

Description

N-2,1,3-benzoxadiazol-4-yl-4-chlorobenzamide, commonly known as BC-1, is a chemical compound that has gained significant attention in scientific research in recent years. This compound is known for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. In

Mechanism of Action

The mechanism of action of BC-1 is not fully understood. However, it has been suggested that BC-1 may inhibit the activity of enzymes involved in cancer cell growth and proliferation. It has also been proposed that BC-1 may disrupt the cell membrane of bacteria and fungi, leading to their death.
Biochemical and Physiological Effects:
BC-1 has been shown to have several biochemical and physiological effects. It has been found to induce apoptosis, or programmed cell death, in cancer cells. BC-1 has also been shown to reduce inflammation and oxidative stress in animal models. Additionally, BC-1 has been found to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using BC-1 in lab experiments is its relatively simple synthesis method. BC-1 is also stable under standard laboratory conditions, making it easy to handle and store. However, one limitation of using BC-1 in lab experiments is its limited solubility in water, which may make it difficult to use in certain assays.

Future Directions

There are several future directions for research on BC-1. One area of interest is the development of BC-1 derivatives with improved solubility and bioavailability. Another area of research is the investigation of BC-1 as a potential treatment for neurodegenerative diseases, such as Alzheimer's disease. Additionally, further studies are needed to fully understand the mechanism of action of BC-1 and its potential applications in cancer treatment.

Scientific Research Applications

BC-1 has shown promising results in various scientific research applications. It has been studied for its potential use in cancer treatment, as it has been found to inhibit the growth of cancer cells. BC-1 has also been investigated for its antimicrobial properties, as it has been shown to be effective against a range of bacteria and fungi. Additionally, BC-1 has been studied for its potential use in neuroprotection and as an anti-inflammatory agent.